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Compound of Interest

Compound Name: vegetan

Cat. No.: B1167554

Disclaimer: The term "vegetan" is not a recognized chemical substance in laboratory contexts.
This document assumes the query refers to Tannic Acid (also known as tannin or gallotannin), a
common plant-derived polyphenol used in research. All safety and handling information

provided herein pertains to Tannic Acid.

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Tannic Acid. It offers procedural, step-
by-step guidance for safe operations and disposal.

Immediate Safety and Hazard Information

Tannic acid is a yellowish-tan powder that can pose several health risks. It is known to cause
serious eye irritation and skin irritation.[1][2] Ingestion and inhalation may be harmful,
potentially leading to respiratory tract irritation.[3] While not classified as acutely toxic, chronic
exposure may affect the liver and kidneys.[3][4] It is also recognized as being harmful to
aquatic life, with long-lasting effects.[1][5]

Personal Protective Equipment (PPE) Requirements
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Consistent use of appropriate PPE is mandatory to minimize exposure. The required

equipment is detailed below.

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
safety glasses with side
shields, tested and approved
under standards like NIOSH
(US) or EN 166 (EU).[3][5]

Protects against dust particles
and splashes, preventing

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, butyl
rubber) and a clean, body-
covering lab coat or overalls.
[6] An apron is recommended

when handling concentrates.

[7]

Prevents skin contact, which
can cause irritation.[1]
Contaminated gloves should
be disposed of properly after
use.[3][5]

Respiratory Protection

Generally not required in well-
ventilated areas.[8] If dust is
generated, use a NIOSH-
approved N95 or P1 type

particulate respirator.[3][9]

Minimizes inhalation of
airborne powder, which can
cause respiratory tract

irritation.[3]

Operational and Disposal Plans

Proper handling, storage, and disposal are critical for maintaining a safe laboratory

environment.

Handling and Storage Protocol

o Ventilation: Always handle tannic acid in a well-ventilated area, preferably within a chemical

fume hood to minimize dust exposure.[3][10]

» Avoid Dust Formation: Take measures to prevent the generation and accumulation of dust.[1]

[3] Avoid actions like shaking or pouring vigorously from a height.
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Ignition Sources: Keep away from heat and sources of ignition, as it may form combustible
dust concentrations in the air.[1]

Hygienic Practices: Wash hands thoroughly after handling and before breaks.[1][3] Do not
eat, drink, or smoke in the work area.[1][10]

Storage: Store in a cool, dry, and well-ventilated place.[1][9] Keep the container tightly closed
and protected from air, light, and moisture.[4][10]

Waste Disposal Plan

Tannic acid and its container must be disposed of as hazardous waste.[]

Do not allow the product to enter drains or waterways, as it is harmful to aquatic organisms.

[2]131[5]

Solid Waste: Collect solid tannic acid waste in a suitable, labeled, and closed container for
disposal.[3]

Solutions: Offer surplus and non-recyclable solutions to a licensed disposal company.[3][5]
Some protocols allow for incineration in a chemical incinerator equipped with an afterburner
and scrubber.[5]

Contaminated Packaging: Handle contaminated containers in the same way as the
substance itself and dispose of them accordingly.[2]

Experimental Protocols
Workflow for Safe Handling of Tannic Acid
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Consult Safety Data Sheet (SDS)
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Diagram 1: General Workflow for Handling Tannic Acid

Click to download full resolution via product page

Caption: General Workflow for Handling Tannic Acid.
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Protocol for Accidental Spill Response

In the event of a spill, a structured response is crucial to ensure safety and prevent
environmental contamination.

o Evacuate: Keep unnecessary personnel away from the spill area.[1]
o Ventilate: Ensure the area is well-ventilated.

e Protect: Wear appropriate PPE, including respiratory protection, before attempting to clean
the spill.[10]

e Contain: Prevent the spill from entering drains or waterways.[1]

o Clean-up: For solid spills, gently sweep or scoop the material into a suitable container for
disposal, avoiding dust creation.[3][10] Moistening with water can help reduce airborne dust.

[4]
o Decontaminate: Clean the affected area thoroughly.

o Dispose: The collected waste must be disposed of as hazardous material.[10]

Spill Response Logical Relationship
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Diagram 2: Tannic Acid Spill Response Plan
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Caption: Tannic Acid Spill Response Plan.
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Quantitative Data

The following table summarizes key quantitative safety and physical data for Tannic Acid.

Data Point Value Significance Source(s)
Acute Oral Toxicity Indicates moderate
2,260 mg/kg (Rat) o [1]
(LD50) toxicity if ingested.
) o Demonstrates that the
Aquatic Toxicity 37 mg/L (96 h, ]
) o substance is harmful [1112]

(LC50) Gambusia affinis) o

to aquatic life.

The lowest

) temperature at which

Flash Point 199 °C o [1]

vapors can ignite in

air.

The temperature at

o which the material will
Auto-ignition o
470 °C spontaneously ignite [1]

Temperature ]

without an external

ignition source.

Chemical formula for
Molecular Formula C76H52046 [31[5]

tannic acid.

Molecular Weight 1701.20 g/mol

The mass of one mole

[3][5]

of the substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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